3-(2-Methylphenyl)propionoyl chloride
Cat. No. B3043400
M. Wt: 182.64 g/mol
InChI Key: HLIIURRHLIYNGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06600015B2
Procedure details
A mixture of 2-methylhydrocinnamic acid (3.0 g, 18.3 mmole), oxalyl chloride (3.19 ml, 36.6 mmole) and methylene chloride (30 ml) was cooled in an ice bath and N,N-dimethylformamide (0.14 ml, 1.81 mmole) was added dropwise. The mixture was stirred at room temperature overnight. Concentration in vacuo gave 3-(2-methylphenyl)propanoyl chloride which was taken up in methylene chloride and used in the next step as a crude.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:12]=[CH:11][CH:10]=[CH:9][C:3]=1[CH2:4][CH2:5][C:6](O)=[O:7].C(Cl)(=O)C([Cl:16])=O.CN(C)C=O>C(Cl)Cl>[CH3:1][C:2]1[CH:12]=[CH:11][CH:10]=[CH:9][C:3]=1[CH2:4][CH2:5][C:6]([Cl:16])=[O:7]
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Inputs
Step One
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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CC1=C(CCC(=O)O)C=CC=C1
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Name
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Quantity
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3.19 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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0.14 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was cooled in an ice bath
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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Concentration in vacuo
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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CC1=C(C=CC=C1)CCC(=O)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
